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Executive Summary

Propyl anthranilate (Propyl 2-aminobenzoate, CAS: 30954-98-4) is the n-propyl ester of
anthranilic acid.[1][2] While less ubiquitous than its methyl homolog (a standard grape
flavorant), the propyl ester possesses a distinct, heavier fruity-floral odor profile characterized
by neroli, orange, and powdery grape notes. This guide details the physicochemical properties
and two primary synthetic routes for propyl anthranilate: the atom-efficient nucleophilic ring-
opening of isatoic anhydride and the classic acid-catalyzed Fischer esterification.

Chemical Profile and Properties[3][4][5][6][7]1[8][9]
[10][11][12][13]

The following data summarizes the core physicochemical characteristics of propyl
anthranilate. Researchers should note the higher boiling point and lipophilicity compared to
methyl anthranilate, affecting purification parameters.
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Property Value Notes

IUPAC Name Propyl 2-aminobenzoate

CAS Number 30954-98-4

Molecular Formula C10H13NO2

Molecular Weight 179.22 g/mol

Boiling Point ~282-284 °C (est) @ 760 mmHg

Refractive Index 1.576 @ 25 °C

Density 1.12-1.14 glem? (est) Slightly less dense than methyl
ester (1.168)

Flash Point ~137 °C

N Soluble in ethanol, oils;
Solubility ) LogP ~3.1
Insoluble in water

, _ . Less sharp/volatile than methyl
Odor Profile Fruity, Grape, Neroli, Powdery .
ester

Synthesis Strategy A: Isatoic Anhydride Ring
Opening

Status:Preferred Method (High Purity, CO2 byproduct only)

The reaction of isatoic anhydride with n-propanol is the superior synthetic route for high-purity
applications. Unlike Fischer esterification, this pathway is irreversible and generates carbon

dioxide as the only byproduct, simplifying workup and eliminating the need for water removal
(Dean-Stark).

Reaction Mechanism

The mechanism involves the nucleophilic attack of the alcohol hydroxyl group on the anhydride
carbonyl, followed by decarboxylation.
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Figure 1: Nucleophilic ring-opening of isatoic anhydride by n-propanol.
Experimental Protocol

Reagents:

e |satoic Anhydride (1.0 eq)[3]

e n-Propanol (1.5 - 2.0 eq, excess serves as solvent)

o Catalyst: NaOH (0.05 eq) or DMAP (0.01 eq)

Procedure:

e Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

e Charging: Charge the flask with isatoic anhydride (e.g., 16.3 g, 100 mmol) and n-propanol
(15 mL, ~200 mmol).

o Catalysis: Add the catalyst (e.g., 0.2 g NaOH pellets).

o Reaction: Heat the mixture to reflux (~97 °C). Evolution of CO2z gas will be observed
immediately.

o Completion: Maintain reflux until gas evolution ceases and the solid isatoic anhydride
completely dissolves (typically 1-3 hours). Monitor by TLC (hexane:ethyl acetate 4:1) for the
disappearance of the anhydride.
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e Workup: Cool the mixture. Evaporate excess propanol under reduced pressure. Dissolve the
residue in ethyl acetate and wash with 5% NaHCOs (to remove trace acid) and brine.

 Purification: Dry the organic layer over anhydrous Na2SOa4 and concentrate. Distill the crude
oil under high vacuum to obtain the pure ester.

Synthesis Strategy B: Fischer Esterification

Status:Classic Method (Equilibrium Limited)

This method utilizes anthranilic acid and n-propanol with a strong acid catalyst. While reagents
are cheaper, the reaction is an equilibrium process requiring the removal of water to drive
conversion.

Process Workflow
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Figure 2: Workflow for acid-catalyzed Fischer esterification.

Experimental Protocol

Reagents:
e Anthranilic Acid (1.0 eq)[3]
» n-Propanol (5.0 eq)

 Sulfuric Acid (conc., 0.1 eq) or p-Toluenesulfonic acid (pTsOH)
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Procedure:
e Setup: Use a round-bottom flask fitted with a Dean-Stark trap and reflux condenser.

e Charging: Dissolve anthranilic acid (e.g., 13.7 g, 100 mmol) in n-propanol (38 mL, 500
mmol).

o Catalyst: Carefully add concentrated H2SOa4 (0.5 mL) dropwise.

o Reflux: Heat to vigorous reflux. The water/propanol azeotrope will collect in the trap.
Continue until no further water separates (approx. 4—6 hours).

o Workup: Cool the reaction mixture. Pour into ice-cold water (100 mL).

» Neutralization: Carefully neutralize with saturated NaHCOs solution until pH ~8. This
precipitates the crude ester or separates it as an oil.

o Extraction: Extract with diethyl ether or ethyl acetate (3 x 50 mL).

 Purification: Wash combined organics with brine, dry over MgSOa4, and concentrate. Purify
via vacuum distillation.[4]

Analytical Characterization

Verification of the synthesized product should be conducted using NMR and MS.

Nuclear Magnetic Resonance (*H NMR)
Data is reported in ppm (d) relative to TMS in CDCls.
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Moiety Shift (ppm) Multiplicity Integration Assighment

Aromatic 7.85 dd 1H H-3 (Ortho to
Ester)

Aromatic 7.25 td 1H H-5

Aromatic 6.65 m 2H H-4, H-6

Amine 5.70 brs 2H -NH:2

Ester a 4.25 t 2H -O-CH2-CHa2-

Ester B 1.78 sextet 2H -CH2-CH2-CHs3

Methyl 1.02 t 3H -CH2-CHs

Mass Spectrometry (GC-MS)

e Molecular lon (M+): m/z 179

e Base Peak: m/z 119 (Anthraniloyl cation, [C7HeNO]*). This peak results from the loss of the
propanol alkoxy group (M - 60).

e Other Fragments: m/z 92 (Aniline fragment), m/z 65.[5]

Safety and Regulatory

o Hazards: Propyl anthranilate is an irritant. Avoid contact with skin and eyes. The synthesis
involves flammable solvents (propanol) and corrosive reagents (H2SO4, NaOH).

o Regulatory: Unlike Methyl Anthranilate (FEMA 2682), Propyl Anthranilate does not have a
widely cited FEMA number in standard flavor databases, though it is used in fragrance
applications. It is listed on the TSCA inventory.

e Storage: Store in a cool, dark place under inert atmosphere (nitrogen/argon) to prevent
oxidation (discoloration to brown).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1195654?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-anthranilate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-anthranilate
https://www.benchchem.com/product/b1195654?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1008211.html
https://scent.vn/en/pages/compound/propyl-anthranilate-95016
https://en.wikipedia.org/wiki/Methyl_anthranilate
https://prepchem.com/synthesis-of-anthranilic-acid/
https://www.benchchem.com/product/b1195654?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-anthranilate
https://scent.vn/en/pages/compound/propyl-anthranilate-95016
http://orgsyn.org/demo.aspx?prep=cv3p0488
https://www.academia.edu/35338061/Methyl_Anthranilate_Procedure
https://m.chemicalbook.com/SpectrumEN_118-92-3_1HNMR.htm
https://en.wikipedia.org/wiki/Methyl_anthranilate
https://prepchem.com/synthesis-of-anthranilic-acid/
https://www.benchchem.com/product/b1195654#propyl-anthranilate-structure-and-synthesis
https://www.benchchem.com/product/b1195654#propyl-anthranilate-structure-and-synthesis
https://www.benchchem.com/product/b1195654#propyl-anthranilate-structure-and-synthesis
https://www.benchchem.com/product/b1195654#propyl-anthranilate-structure-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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